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Compound of Interest

Compound Name: 2-Ethylhexanoic acid, lead salt

Cat. No.: B168966

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling compounds with significant health risks. 2-
Ethylhexanoic acid, lead salt, is a substance that requires stringent safety protocols due to its
potential for severe health effects. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe handling of
this chemical.

Chemical and Physical Properties

Property Value Source
Formula C16H3004Pb [1]
Physical State Liquid [1]

2-ETHYLHEXANOIC ACID,
LEAD SALT;, HEXANOIC

Synonyms [1]
ACID, 2-ETHYL-, LEAD(2+)
SALT

Chemical Family METAL COMPOUND [1]

Hazard Identification and Classification
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Hazard Category GHS Classification
Acute Oral Toxicity Category 4 Harmful if swallowed[2]
Acute Inhalation Toxicity Category 4 Harmful if inhaled[2]

Carcinogenicity

Category 1B

May cause cancer[2]

Reproductive Toxicity

Category 1A

May damage fertility or the
unborn child[1][2]

Specific Target Organ Toxicity
(Repeated Exposure)

Category 2

May cause damage to organs
through prolonged or repeated

exposure[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is crucial to minimize

exposure and ensure personal safety.

PPE Category

Specification

Rationale

Hand Protection

Impervious gloves such as
neoprene or nitrile rubber

gloves.[1]

To prevent skin contact and

absorption.

Eye Protection

Goggles or safety glasses with
side-shields.[3][4] Contact

lenses should not be worn.[1]

To protect eyes from splashes

and vapors.

Skin and Body Protection

Wear suitable protective
clothing.[1] Long-sleeved

clothing is recommended.[3]

To prevent skin contamination.

Respiratory Protection

Use only outdoors or in a well-
ventilated area.[2] If inhalation
exposure is possible, use a full
face NIOSH-certified respirator
with an organic vapor cartridge
(black cartridge).[1]

To prevent inhalation of

harmful vapors and mists.[1]
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Experimental Protocols: Handling and Disposal
Procedures

Handling:

» Preparation: Before handling, ensure that all safety precautions have been read and
understood.[2] An emergency eye wash fountain and safety shower should be readily
accessible in the immediate vicinity of potential exposure.[1]

o Ventilation: Always handle 2-Ethylhexanoic acid, lead salt in a well-ventilated area or use
local exhaust ventilation to prevent the accumulation of vapors.[1]

o Personal Hygiene: Wash hands and other exposed areas with mild soap and water before
eating, drinking, or smoking, and upon leaving work.[1] Do not eat, drink, or smoke when
using this product.[2] Contaminated clothing should be washed before reuse.[1]

o Safe Handling Practices: Avoid all eye and skin contact and do not breathe vapor and mist.

[1]
Spill Management:

o Containment: In case of a spill, contain it with dikes or absorbents to prevent migration into
sewers or streams.[1]

o Cleanup: Absorb the spill with an inert material such as dry sand or earth and place it into a
chemical waste container.[5] Equip the cleanup crew with proper protection.[1]

 Notification: Notify authorities if the liquid enters sewers or public waters.[1]
Disposal:
» Waste Container: Dispose of contents and container to a licensed waste disposal facility.[1]

e Environmental Precautions: Avoid release to the environment.[1] This substance is very toxic
to aquatic life with long-lasting effects.[2]
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Workflow for Handling 2-Ethylhexanoic Acid, Lead
Salt

Preparation

Read and Understand SDS

'

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower)

'

Don Personal Protective Equipment (PPE)

Handling
Y
Use in a Well-Ventilated Area
1 Pgst-Handling
Y
Avoid Contact and Inhalation Properly Store Chemical
Practice Good Personal Hygiene Decontaminate Work Area

'

Remove and Dispose of PPE Correctly

Waste IDisposal

Collect Waste in Labeled, Closed Containers

Dispose of via Licensed Waste Facility
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Caption: Workflow for the safe handling and disposal of 2-Ethylhexanoic acid, lead salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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